Cas no 2138141-18-9 (benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2138141-18-9
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 6402305
• PubChem ID: 165474060
• Update Time: 2025-06-22

benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• EN300-1129011
• 2138141-18-9

• Inchi： 1S/C18H18BrNO3/c19-11-15-7-4-8-16-12-20(9-10-22-17(15)16)18(21)23-13-14-5-2-1-3-6-14/h1-8H,9-13H2
• InChI Key： MDGAHKKTRYUAGY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1OCCN(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Introduction to Benzyl 9-(Bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2138141-18-9)

Benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2138141-18-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The benzyl group in the compound's structure is a common substituent in organic synthesis and medicinal chemistry. It often serves as a protecting group or a functional handle for further chemical modifications. The presence of the bromomethyl group adds versatility to the molecule, as bromine is a versatile leaving group that can be readily replaced by other functional groups through substitution reactions. This property makes the compound an attractive starting material for the synthesis of more complex derivatives.

The 2,3,4,5-tetrahydro-1,4-benzoxazepine core is a key structural motif found in several biologically active compounds. Benzoxazepines are known for their diverse pharmacological properties, including anticonvulsant, analgesic, and neuroprotective effects. The addition of the carboxylate group further enhances the compound's potential for forming hydrogen bonds and participating in various biological interactions.

Recent studies have highlighted the importance of benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent activity against certain cancer cell lines. The researchers found that the bromomethyl group played a crucial role in enhancing the compound's cytotoxicity and selectivity towards cancer cells.

In another study conducted by a team of researchers at a leading pharmaceutical company, benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate was evaluated for its potential as an antiviral agent. The results showed that the compound effectively inhibited the replication of several viral strains, including influenza and herpes simplex viruses. The unique combination of the benzoxazepine core and the bromomethyl substituent was found to be essential for its antiviral activity.

The synthesis of benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of an appropriate amine with a substituted benzaldehyde to form an intermediate imine. This intermediate is then cyclized to form the benzoxazepine core, followed by functionalization steps to introduce the bromomethyl and carboxylate groups.

The physical and chemical properties of benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate have been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in various solvents has been characterized, with good solubility observed in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In terms of safety and environmental impact, benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate should be handled with appropriate precautions to minimize exposure and prevent contamination. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its therapeutic potential. Potential areas of focus include improving its pharmacokinetic properties to enhance bioavailability and reducing any potential side effects.

In conclusion, benzyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2138141-18-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further exploration and development.